Cas no 7199-29-3 (Cyheptamide)

• Product Name: Cyheptamide
• CAS No: 7199-29-3
• MF: C₁₆H₁₅NO
• MW: 237.296404123306
• CID: 564142
• PubChem ID: 24892575
• Update Time: 2025-07-09

Cyheptamide Chemical and Physical Properties

Names and Identifiers

• 5H-Dibenzo[a,d]cycloheptene-5-carboxamide,10,11-dihydro-
• Cyheptamide
• 6,11-dihydro-5H-dibenzo[1,2-a:1',2'-e][7]annulene-11-carboxamide
• 5-Carbamoyl-10,11-dihydro-5H-dibenzo<a,d>cyclohepten
• AY 8682
• BS 7029
• Cyheptamine
• Dibenzo<a,d>1,4-cycloheptadien-5-carboxamid
• EINECS 230-570-8
• Cyheptamidum [INN-Latin]
• DTXCID4026551
• ICI 51426
• 10,11-dihydro-5H-dibenz[a,d]cycloheptene-5-carboxamide
• Tox21_112337
• BRN 2273660
• 5H-Dibenzo[a,d]cycloheptene-5-carboxamide, 10,11-dihydro-
• Cyheptamide (USAN/INN)
• CAS-7199-29-3
• FT-0665420
• APBVLLORZMAWKI-UHFFFAOYSA-N
• D03628
• Q27265364
• tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaene-2-carboxamide
• 7199-29-3
• NS00037314
• UNII-6R22P8K61P
• SR-01000944808-1
• CHEMBL1868301
• AY-8682
• SCHEMBL667894
• CYHEPTAMIDE [INN]
• CYHEPTAMIDE [USAN]
• Cyheptamide [USAN:INN]
• 10,11-Dihydro-5H-dibenzocycloheptene-5-carboxamide
• Carbamazepam
• 10,11-Dihydro-5H-dibenzo[a,d]cycloheptene-5-carboxamide
• 10,11-Dihydro-5H-dibenzo(a,d)cycloheptene-5-carboxamide
• Cyheptamiede Form-III
• DTXSID6046551
• NCGC00166143-01
• Ciheptamida
• Cyheptamidum
• AKOS040745690
• tricyclo[9.4.0.0?,?]pentadeca-1(15),3,5,7,11,13-hexaene-2-carboxamide
• 5H-Dibenzo(a,d)cycloheptene-5-carboxamide, 10,11-dihydro-
• SR-01000944808
• CYHEPTAMIDE [MI]
• Dibenzo(a,d)cycloheptadiene-5-carboxamide
• Dibenzo(a,d)(1,4)-cycloheptadiene-5-carboxamide
• Ciheptamida [INN-Spanish]
• 6R22P8K61P
• DA-34922

• MDL： MFCD00467136
• Inchi： 1S/C16H15NO/c17-16(18)15-13-7-3-1-5-11(13)9-10-12-6-2-4-8-14(12)15/h1-8,15H,9-10H2,(H2,17,18)
• InChI Key： APBVLLORZMAWKI-UHFFFAOYSA-N
• SMILES： O=C(C1C2C=CC=CC=2CCC2C=CC=CC1=2)N

Computed Properties

• Exact Mass: 237.11500
• Monoisotopic Mass: 237.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.0479 (rough estimate)
• Melting Point: 193-194°
• Boiling Point: 379.83°C (rough estimate)
• Flash Point: 219.2±28.7 °C
• Refractive Index: 1.6000 (estimate)
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 43.09000
• LogP: 3.10270
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Cyheptamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：HO7878000
• Hazardous Material Identification：
• Toxicity：LD50 in mice (g/kg): 4.2-5.2 orally; 2.4-2.6 i.p. (Funcke)
• Risk Phrases：R36/37/38
• Storage Condition：Refrigerator

Additional information on Cyheptamide

Exploring Cyheptamide (CAS No. 7199-29-3): A Comprehensive Overview

Cyheptamide, also known by its CAS number 7199-29-3, is a compound of significant interest in the fields of pharmacology and chemistry. This compound has been extensively studied for its potential applications in various therapeutic areas, including the treatment of neurological disorders and inflammation. The chemical structure of Cyheptamide plays a crucial role in its pharmacological properties, making it a unique molecule with promising therapeutic potential.

Recent studies have highlighted the anti-inflammatory properties of Cyheptamide, particularly its ability to inhibit key inflammatory pathways such as COX-2 and NF-kB. These findings suggest that Cyheptamide could be a valuable addition to the arsenal of anti-inflammatory agents currently available. Furthermore, research into its neuroprotective effects has shown that it may offer protection against oxidative stress and neuronal damage, which are critical factors in neurodegenerative diseases like Alzheimer's and Parkinson's.

The synthesis and characterization of Cyheptamide have been optimized through advanced chemical techniques, ensuring high purity and consistency in its production. This has been instrumental in enabling researchers to conduct detailed studies on its bioavailability and metabolism. Recent advancements in drug delivery systems have also explored the potential of formulating Cyheptamide for enhanced absorption and targeted delivery, which could significantly improve its therapeutic efficacy.

In terms of clinical applications, Cyheptamide has shown promise in preclinical models of chronic pain and inflammatory conditions. Its ability to modulate pain pathways without causing significant side effects makes it an attractive candidate for developing next-generation pain management therapies. Additionally, ongoing research is investigating its potential as an adjunct therapy in cancer treatment, where its anti-inflammatory and anti-proliferative properties could complement traditional chemotherapeutic agents.

The safety profile of Cyheptamide has been evaluated in multiple preclinical studies, with results indicating low toxicity at therapeutic doses. This is a critical factor for any compound aiming to enter clinical trials, as it ensures that the benefits outweigh the risks. Regulatory agencies have expressed interest in further exploring Cyheptamide's potential, particularly given its novel mechanism of action compared to existing drugs.

One area that has garnered significant attention is the combination therapy involving Cyheptamide. Researchers are investigating how it can be used alongside other medications to enhance therapeutic outcomes while minimizing adverse effects. For instance, combining Cyheptamide with antioxidants or other anti-inflammatory agents could synergistically enhance its efficacy in treating complex conditions like rheumatoid arthritis or multiple sclerosis.

Looking ahead, the future of Cyheptamide seems bright, with ongoing clinical trials aiming to validate its efficacy in human subjects. The compound's unique properties and versatile applications position it as a potential breakthrough in several therapeutic areas. As research continues to uncover new insights into its mechanisms and applications, Cyheptamide is poised to make a significant impact on modern medicine.